Cas no 2228553-68-0 (1-(pentafluorophenyl)cyclopropylmethanol)

• Product Name: 1-(pentafluorophenyl)cyclopropylmethanol
• CAS No: 2228553-68-0
• MF: C₁₀H₇F₅O
• MW: 238.154000520706
• CID: 6455156
• PubChem ID: 165679053
• Update Time: 2025-05-19

1-(pentafluorophenyl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(pentafluorophenyl)cyclopropylmethanol
• [1-(pentafluorophenyl)cyclopropyl]methanol
• EN300-1799271
• 2228553-68-0

• Inchi： 1S/C10H7F5O/c11-5-4(10(3-16)1-2-10)6(12)8(14)9(15)7(5)13/h16H,1-3H2
• InChI Key： LKQIBEKSRJSLED-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1(CO)CC1)F)F)F)F

Computed Properties

• Exact Mass: 238.04170565g/mol
• Monoisotopic Mass: 238.04170565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(pentafluorophenyl)cyclopropylmethanol

Introduction to 1-(pentafluorophenyl)cyclopropylmethanol (CAS No: 2228553-68-0)

1-(pentafluorophenyl)cyclopropylmethanol, identified by its Chemical Abstracts Service number CAS No: 2228553-68-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropylmethyl moiety linked to a pentafluorophenyl group, which imparts unique electronic and steric properties. The presence of the pentafluorophenyl group enhances the lipophilicity and metabolic stability of the molecule, making it a promising candidate for drug development.

The structural features of 1-(pentafluorophenyl)cyclopropylmethanol make it an intriguing subject for synthetic chemists and pharmacologists. The cyclopropyl ring introduces conformational rigidity, which can be exploited to optimize binding interactions with biological targets. Meanwhile, the electron-withdrawing nature of the pentafluorophenyl group influences the electronic distribution across the molecule, potentially modulating its reactivity and biological activity. These characteristics have positioned this compound as a key intermediate in the synthesis of novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced pharmacokinetic properties. The fluorine atoms in the pentafluorophenyl group contribute to increased metabolic stability, reduced susceptibility to degradation by enzymes, and improved oral bioavailability. These attributes are particularly valuable in the development of small-molecule drugs designed to interact with biological targets over extended periods. 1-(pentafluorophenyl)cyclopropylmethanol exemplifies how strategic fluorination can be leveraged to improve drug-like properties.

Current research in medicinal chemistry increasingly focuses on harnessing the structural diversity offered by cyclopropyl-containing scaffolds. The cyclopropyl group is known for its ability to induce favorable interactions with biological targets, often through van der Waals contacts and hydrophobic effects. When combined with electron-deficient aromatic systems like pentafluorophenyl, such molecules exhibit enhanced binding affinities and selectivity. This has led to several studies exploring derivatives of 1-(pentafluorophenyl)cyclopropylmethanol as potential leads for treating various diseases.

One notable area of investigation involves the use of 1-(pentafluorophenyl)cyclopropylmethanol as a building block for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. The rigid structure of the cyclopropyl ring can mimic key interactions within the kinase active site, while the pentafluorophenyl group can serve as an anchor point for optimal positioning relative to the target residue. Preliminary studies have shown that compounds derived from this scaffold exhibit promising inhibitory activity against certain kinases.

Another emerging application lies in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria necessitates the discovery of novel therapeutic strategies. The unique structural features of 1-(pentafluorophenyl)cyclopropylmethanol may enable it to interact with bacterial enzymes or cell wall components in ways that conventional antibiotics do not. This has prompted investigations into its derivatives as potential candidates for next-generation antimicrobial drugs.

The synthetic accessibility of 1-(pentafluorophenyl)cyclopropylmethanol is another factor contributing to its appeal in drug discovery. Efficient synthetic routes have been developed that allow for scalable production of this compound, facilitating its use in both academic research and industrial applications. These methods often involve palladium-catalyzed cross-coupling reactions and other transition-metal-mediated transformations, which are well-established tools in modern organic synthesis.

In conclusion, 1-(pentafluorophenyl)cyclopropylmethanol (CAS No: 2228553-68-0) represents a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with its favorable physicochemical properties, make it an excellent candidate for further development into novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an important role in addressing unmet medical needs.